Cas no 1221171-79-4 (2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine)

2-Chloro-3-(trifluoromethoxy)pyridin-4-amine is a fluorinated pyridine derivative with a reactive chloro and trifluoromethoxy substitution pattern. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of both electron-withdrawing groups (chloro and trifluoromethoxy) enhances its utility in nucleophilic substitution reactions, enabling selective functionalization. The amine group at the 4-position offers further derivatization potential, facilitating the construction of heterocyclic scaffolds. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its trifluoromethoxy moiety contributes to improved lipophilicity, which is advantageous in drug design for enhanced membrane permeability.
2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine structure
1221171-79-4 structure
Product Name:2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine
CAS No:1221171-79-4
MF:C6H4ClF3N2O
MW:212.556970596313
CID:2083250
Update Time:2025-06-06

2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-(trifluoromethoxy)pyridin-4-amine
    • 4-amino-2-chloro-3-(trifluoromethoxy)pyridine
    • CID 87368506
    • 4-Pyridinamine, 2-chloro-3-(trifluoromethoxy)-
    • 2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine
    • Inchi: 1S/C6H4ClF3N2O/c7-5-4(13-6(8,9)10)3(11)1-2-12-5/h1-2H,(H2,11,12)
    • InChI Key: KEEKHPXFDBFESD-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CN=1)N)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Topological Polar Surface Area: 48.1

Experimental Properties

  • Density: 1.548±0.06 g/cm3(Predicted)
  • Melting Point: 54-56 °C(Solv: ethyl acetate (141-78-6); cyclohexane (110-82-7))
  • Boiling Point: 263.9±35.0 °C(Predicted)
  • pka: 1.49±0.10(Predicted)

2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine Pricemore >>

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